Cas no 67665-45-6 (9,9'-Spirobi[fluorene]-2,2'-diamine)
![9,9'-Spirobi[fluorene]-2,2'-diamine structure](https://ossimg.kuujia.com/scimg/68000/67665-45-6x500.png)
67665-45-6 structure
Product Name:9,9'-Spirobi[fluorene]-2,2'-diamine
CAS No:67665-45-6
MF:C25H18N2
MW:346.423825740814
MDL:MFCD16038515
CID:58620
PubChem ID:15415866
Update Time:2025-08-04
9,9'-Spirobi[fluorene]-2,2'-diamine Chemical and Physical Properties
Names and Identifiers
-
- 9,9'-Spirobi[fluorene]-2,2'-diamine
- 9,9'-Spirobi[9H-fluorene]-2,2'-diamine
- (rac)-2,2'-diamino-9,9'-spirobifluorene
- [9,9']Spirobifluoren-2,2'-diyldiamin
- [9,9']spirobifluorene-2,2'-diyldiamine
- 2,2'-diamine-9,9'-spirobifluorene
- 2,2'-diamino-9,9'-spirobifluorene
- 2.2'-Diamino-9.9'-spirobifluoren
- QC-1273
- C25H18N2
- GXXFPQGHCPOFSD-UHFFFAOYSA-N
- 9,9'-Spirobifluorene-2,2'-diamine
- AK130295
- 9,9\\'-spirobi[fluorene]-2,2\\'-diamine
- AX8228649
- X6624
- 665S456
- 9,9'-SPIROBI[FLUORENE]-2,7'-DIAMINE
- FT-0707226
- DTXSID90572564
- CS-0155955
- AS-62147
- AKOS016014063
- D78264
- 67665-45-6
- SCHEMBL196364
- DB-073914
-
- MDL： MFCD16038515
- Inchi： 1S/C25H18N2/c26-15-9-11-19-17-5-1-3-7-21(17)25(23(19)13-15)22-8-4-2-6-18(22)20-12-10-16(27)14-24(20)25/h1-14H,26-27H2
- InChI Key： GXXFPQGHCPOFSD-UHFFFAOYSA-N
- SMILES： NC1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4C4=CC=C(C=C34)N)C2=C1
Computed Properties
- Exact Mass: 346.14700
- Monoisotopic Mass: 346.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 5
Experimental Properties
- Density: 1.36
- PSA: 52.04000
- LogP: 6.35690
9,9'-Spirobi[fluorene]-2,2'-diamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
9,9'-Spirobi[fluorene]-2,2'-diamine Customs Data
- HS CODE：2921590090
- Customs Data：
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
9,9'-Spirobi[fluorene]-2,2'-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ068-100mg |
9,9'-Spirobi[fluorene]-2,2'-diamine |
67665-45-6 | 95+% | 100mg |
848CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ068-250mg |
9,9'-Spirobi[fluorene]-2,2'-diamine |
67665-45-6 | 95+% | 250mg |
1747CNY | 2021-05-07 | |
| Alichem | A289000293-1g |
9,9'-Spirobi[fluorene]-2,2'-diamine |
67665-45-6 | 95% | 1g |
$653.12 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ068-200mg |
9,9'-Spirobi[fluorene]-2,2'-diamine |
67665-45-6 | 95+% | 200mg |
446.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ068-50mg |
9,9'-Spirobi[fluorene]-2,2'-diamine |
67665-45-6 | 95+% | 50mg |
178.0CNY | 2021-07-14 | |
| Chemenu | CM139366-1g |
9,9'-Spirobi[9H-fluorene]-2,2'-diamine |
67665-45-6 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM139366-1g |
9,9'-Spirobi[9H-fluorene]-2,2'-diamine |
67665-45-6 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D382977-1g |
9,9'-Spirobi[9H-fluorene]-2,2'-diamine |
67665-45-6 | 97% | 1g |
$380 | 2024-05-24 | |
| eNovation Chemicals LLC | D382977-5g |
9,9'-Spirobi[9H-fluorene]-2,2'-diamine |
67665-45-6 | 97% | 5g |
$870 | 2024-05-24 | |
| eNovation Chemicals LLC | D382977-10g |
9,9'-Spirobi[9H-fluorene]-2,2'-diamine |
67665-45-6 | 97% | 10g |
$1220 | 2024-05-24 |
9,9'-Spirobi[fluorene]-2,2'-diamine Related Literature
-
Jianyong Wan,Wu Zhang,Hongda Guo,JingJing Liang,Danyu Huang,Haibo Xiao J. Mater. Chem. C 2019 7 2240
-
Shengtai Hou,Xian Suo,Nanqing Chen,Pengfei Zhang,Sheng Dai Polym. Chem. 2020 11 4382
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